Benzenemethanamine, N,N-dimethyl-3-(phenylthio)-, hydrochloride

• CAS No.: 141358-23-8
• Molecular Formula: C15H18ClNS
• Molecular Weight: 279.8 g/mol
• IUPAC Name: N,N-dimethyl-1-(3-phenylsulfanylphenyl)methanamine;hydrochloride
• InChI: InChI=1S/C15H17NS.ClH/c1-16(2)12-13-7-6-10-15(11-13)17-14-8-4-3-5-9-14;/h3-11H,12H2,1-2H3;1H
• InChI Key: ZBATZPLISIGWDE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=CC(=CC=C1)SC2=CC=CC=C2.Cl

Description

Benzenemethanamine, N,N-dimethyl-3-(phenylthio)-, hydrochloride is a chemical compound with a complex structure that includes a benzene ring, a methanamine group, and a phenylthio group. This compound is often used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzenemethanamine, N,N-dimethyl-3-(phenylthio)-, hydrochloride typically involves the reaction of benzenemethanamine with dimethylamine and a phenylthio group under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under specific temperature and pressure conditions to ensure the desired product is obtained.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale chemical reactors where the reactants are combined in precise ratios. The reaction conditions are carefully monitored to optimize yield and purity. The final product is then purified through various techniques such as crystallization or distillation.

Chemical Reactions Analysis

Types of Reactions

Benzenemethanamine, N,N-dimethyl-3-(phenylthio)-, hydrochloride can undergo several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often resulting in the formation of new functional groups.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, often leading to the formation of simpler compounds.

Substitution: This reaction involves the replacement of one functional group with another, which can significantly alter the compound’s properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts that facilitate substitution reactions. The conditions for these reactions typically involve controlled temperatures, pressures, and pH levels to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may produce compounds with additional oxygen-containing functional groups, while reduction may yield simpler amines or hydrocarbons.

Scientific Research Applications

Benzenemethanamine, N,N-dimethyl-3-(phenylthio)-, hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various organic synthesis reactions to create more complex molecules.

Biology: The compound is studied for its potential effects on biological systems, including its interactions with enzymes and other proteins.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is used in the production of various chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of Benzenemethanamine, N,N-dimethyl-3-(phenylthio)-, hydrochloride involves its interaction with specific molecular targets within a system. These interactions can lead to changes in the activity of enzymes or receptors, ultimately affecting various biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Benzenemethanamine, N,N-dimethyl-: This compound shares a similar structure but lacks the phenylthio group, which can significantly alter its chemical properties and applications.

N,N-Dimethylbenzylamine: Another similar compound that differs in the positioning of functional groups, leading to different reactivity and uses.

Uniqueness

Benzenemethanamine, N,N-dimethyl-3-(phenylthio)-, hydrochloride is unique due to the presence of the phenylthio group, which imparts distinct chemical properties and reactivity. This makes it particularly valuable in specific research and industrial applications where these unique properties are advantageous.